![molecular formula C14H14N2O2 B8595438 benzyl 5,6-dihydro-4H-pyrrolo[1,2-b]pyrazole-6-carboxylate](/img/structure/B8595438.png)
benzyl 5,6-dihydro-4H-pyrrolo[1,2-b]pyrazole-6-carboxylate
Cat. No. B8595438
M. Wt: 242.27 g/mol
InChI Key: NXDMHZNTTCLSAN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Name
Identifiers
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REACTION_SMILES
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[CH3:21][CH2:22][OH:23].[H:19][H:20].[n:1]1[n:2]2[c:3]([cH:4][cH:5]1)[CH2:6][CH2:7][CH:8]2[C:9](=[O:10])[O:11][CH2:12][c:13]1[cH:14][cH:15][cH:16][cH:17][cH:18]1>>[n:1]1[n:2]2[c:3]([cH:4][cH:5]1)[CH2:6][CH2:7][CH:8]2[C:9](=[O:10])[OH:11]
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
|
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Smiles
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CCO
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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O=C(OCc1ccccc1)C1CCc2ccnn21
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
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O=C(O)C1CCc2ccnn21
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
